Cas no 451487-18-6 (4H-Cyclopentapyrimidin-4-one, 2-(4-fluorophenyl)methylthio-3,5,6,7-tetrahydro-)

• Product Name: 4H-Cyclopentapyrimidin-4-one, 2-(4-fluorophenyl)methylthio-3,5,6,7-tetrahydro-
• CAS No: 451487-18-6
• MF: C₁₄H₁₃FN₂OS
• MW: 276.329225301743
• CID: 1516712
• PubChem ID: 135531136
• Update Time: 2025-10-30

4H-Cyclopentapyrimidin-4-one, 2-(4-fluorophenyl)methylthio-3,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Fluorobenzyl)sulfanyl]-1,5,6,7-tetrahydro-4H-cyclopenta[d]p yrimidin-4-one
• SureCN4883033
• 2-[(4-fluorobenzyl)oxy]-5-trifluoromethyliodobenzene
• CTK1I9675
• 2-[(4-fluorobenzyl)-oxy]-5-trifluoromethyl-iodobenzene
• 2-(4-fluorobenzylthio)-6,7-dihydro-1H-cyclopenta[d]-pyrimidin-4(5H)-one
• 2-(4-fluorobenzyloxy)-5-(trifluoromethyl)-iodobenzene
• Benzene, 1-[(4-fluorophenyl)methoxy]-2-iodo-4-(trifluoromethyl)-
• 2-(4-fluorobenzylthio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-4(5H)-one
• 2-(4-FLUORO-BENZYLSULFANYL)-6,7-DIHYDRO-5H-CYCLOPENTAPYRIMIDIN-4-OL
• 4H-Cyclopentapyrimidin-4-one, 2-[[(4-fluorophenyl)methyl]thio]-3,5,6,7-tetrahydro-
• 2-((4-Fluorobenzyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-4(5H)-one
• 2-((4-Fluorobenzyl)thio)-1,5,6,7-tetrahydro-4H-cyclopenta[d]pyrimidin-4-one
• Oprea1_841594
• ST50401846
• 2-[(4-fluorophenyl)methylthio]-3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidin-4- one
• 2-[(4-fluorobenzyl)thio]-3,5,6,7-tetrahydro-4H-cyclopenta[d]pyrimidin-4-one
• SCHEMBL3583064
• 2-(4-Fluorobenzylsulfanyl)-5,6-trimethylenepyrimidin-4-one
• 2-{[(4-FLUOROPHENYL)METHYL]SULFANYL}-3H,4H,5H,6H,7H-CYCLOPENTA[D]PYRIMIDIN-4-ONE
• 2-[(4-fluorophenyl)methylsulfanyl]-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one
• 2-[(4-Fluorobenzyl)sulfanyl]-3,4,6,7-tetrahydro-5H-cyclopenta[d]pyrimidin-4-one
• 451487-18-6
• AKOS001532370
• CS-14504
• CS-M1754
• C12470
• CCG-154178
• Z1607526464
• BTA48718
• 4H-Cyclopentapyrimidin-4-one, 2-(4-fluorophenyl)methylthio-3,5,6,7-tetrahydro-

• Inchi： 1S/C14H13FN2OS/c15-10-6-4-9(5-7-10)8-19-14-16-12-3-1-2-11(12)13(18)17-14/h4-7H,1-3,8H2,(H,16,17,18)
• InChI Key： KGKHGMLLRQLUFP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)C1NC(C2=C(CCC2)N=1)=O

Computed Properties

• Exact Mass: 276.07326238g/mol
• Monoisotopic Mass: 276.07326238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4H-Cyclopentapyrimidin-4-one, 2-(4-fluorophenyl)methylthio-3,5,6,7-tetrahydro-

Introduction to 4H-Cyclopentapyrimidin-4-one, 2-(4-fluorophenyl)methylthio-3,5,6,7-tetrahydro and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 451487-18-6, identified as 4H-Cyclopentapyrimidin-4-one, 2-(4-fluorophenyl)methylthio-3,5,6,7-tetrahydro, represents a fascinating subject of study in the realm of medicinal chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a tetrahydropyrimidine core fused with a fluorophenylmethylthio substituent suggests a unique set of chemical properties that make it an intriguing candidate for further investigation.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in the design of pharmacologically active molecules. The cyclopentapyrimidine scaffold is particularly noteworthy, as it is frequently encountered in bioactive natural products and synthetic drugs. In particular, derivatives of this scaffold have shown promise in targeting various biological pathways, including those implicated in cancer and inflammatory diseases. The specific modification at the 2-position with a 4-fluorophenylmethylthio group introduces additional complexity to the molecule, which can influence its interactions with biological targets.

The fluorine atom at the para position of the phenyl ring is a key feature that enhances the pharmacological profile of this compound. Fluorine substitution is a well-established strategy in medicinal chemistry to improve metabolic stability, binding affinity, and overall efficacy. In this context, the 4-fluorophenylmethylthio moiety may contribute to selective binding to specific proteins or enzymes, thereby modulating disease-related pathways. This underscores the significance of fluorinated aromatic compounds in modern drug design.

The tetrahydropyrimidine ring itself is another critical component that influences the compound's behavior. This saturated heterocycle provides a stable framework while allowing for conformational flexibility, which can be advantageous for optimizing interactions with biological targets. The presence of multiple hydrogen atoms on the ring also suggests potential for further functionalization, enabling chemists to tailor the molecule's properties for specific applications.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The structural features of 4H-Cyclopentapyrimidin-4-one, 2-(4-fluorophenyl)methylthio-3,5,6,7-tetrahydro align well with this trend. The combination of a pyrimidine core and a fluorinated phenyl group creates a molecule with dual potential applications. For instance, such compounds have been explored as inhibitors of kinases and other enzymes involved in signal transduction pathways relevant to cancer progression.

In addition to its potential as an inhibitor, this compound may also exhibit anti-inflammatory properties. Pyrimidine derivatives are known to interact with various inflammatory mediators and signaling pathways. The specific substitution pattern on this molecule could enhance its ability to modulate these pathways effectively. This dual functionality makes it an attractive candidate for further development into a therapeutic agent.

The synthesis of 4H-Cyclopentapyrimidin-4-one, 2-(4-fluorophenyl)methylthio-3,5,6,7-tetrahydro presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yields and purity. However, recent advances in synthetic methodologies have made it possible to construct such intricate molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in achieving these goals.

Once synthesized, the compound's biological activity must be rigorously evaluated through various in vitro and in vivo assays. These studies will provide insights into its efficacy against target diseases and help identify potential side effects or toxicities. The use of high-throughput screening (HTS) technologies has accelerated this process by allowing rapid testing against large libraries of compounds.

The development of novel pharmaceuticals is often a lengthy and resource-intensive process. However, compounds like 4H-Cyclopentapyrimidin-4-one, 2-(4-fluorophenyl)methylthio-3,5,6,7-tetrahydro hold promise because they combine structural features known to enhance pharmacological activity with functional groups that improve bioavailability and metabolic stability. This synergy increases the likelihood that they will progress through preclinical and clinical trials successfully.

In conclusion,4H-Cyclopentapyrimidin-4-one, 2-(4-fluorophenyl)methylthio-3,5,6,7-tetrahydro (CAS no: 451487-18-6) represents an exciting avenue for research in medicinal chemistry. Its unique structural features make it a promising candidate for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its significance is likely to grow further, contributing to advancements in drug discovery and development.